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Compound of Interest

Compound Name:
Ammonium gadolinium(3+)

disulphate

Cat. No.: B12667565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides detailed application notes and protocols for the safe handling

and use of ammonium gadolinium sulfate. It is intended for laboratory personnel, including

researchers, scientists, and professionals in drug development, who may work with this

compound. The content covers hazard identification, personal protective equipment, storage

and handling procedures, emergency protocols, and disposal methods. The information is

compiled from safety data sheets of related compounds and general knowledge of lanthanide

and gadolinium toxicity.

Introduction
Ammonium gadolinium sulfate is a double salt containing gadolinium, a lanthanide metal. While

specific toxicological data for this exact compound is not readily available, the safety and

handling procedures must consider the known hazards of its components: gadolinium (III) ions

and ammonium sulfate. Free gadolinium (Gd³⁺) ions are known to be toxic, with potential for

bioaccumulation and long-term health effects.[1][2][3][4] Therefore, all handling procedures

should be conducted with the utmost care to minimize exposure.

Hazard Identification and Classification
Ammonium gadolinium sulfate should be treated as a hazardous substance. Based on the

classification of its components, the primary hazards are:
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Skin Irritation: May cause skin irritation upon contact.[5][6]

Eye Irritation: Can cause serious eye irritation.[5][6]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[5][6]

Aquatic Hazard: May be harmful to aquatic life.

GHS Hazard Statements (Assumed based on components):

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5][6]

H402: Harmful to aquatic life.

Quantitative Data Summary
Specific quantitative toxicity data for ammonium gadolinium sulfate is not available. The

following table summarizes available data for related compounds.
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Compound/Ion LD50 (Oral, Rat)
Permissible
Exposure Limit
(PEL)

Other Relevant
Data

Ammonium

Gadolinium Sulfate
Not Available Not Established -

Gadolinium (III) ion - -

Known to be toxic to

mammals, particularly

affecting the kidneys.

[1][3] Can accumulate

in tissues including

the brain, bone, and

skin.[1][2]

Ammonium Sulfate 2840 mg/kg Not Established

Generally considered

to have low acute

toxicity.

Gadolinium (III)

Sulfate
Not Available

TWA: 1 mg/m³ (as

Gadolinium)

Causes skin, eye, and

respiratory irritation.[5]

[6][7]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling ammonium gadolinium sulfate.
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PPE Type Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.

To prevent eye contact with

dust or solutions.[5]

Hand Protection Nitrile or latex gloves.

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly.[5]

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection
NIOSH/MSHA approved

respirator.

Required when handling large

quantities or when dust

generation is likely.[7][8]

Experimental Protocols
General Handling and Storage

Handling:

Work in a well-ventilated area, preferably in a fume hood, to minimize inhalation of dust.[5]

[7]

Avoid generating dust during handling.[7]

Use appropriate tools (spatulas, scoops) to handle the solid material.

Do not eat, drink, or smoke in the work area.[7]

Wash hands thoroughly with soap and water after handling.[7]

Storage:

Store in a tightly sealed, properly labeled container.[5][7]

Store in a cool, dry, and well-ventilated area.[5][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/71_1371213365_GADOLINIUM(III)SULPHATE-CASNO-13450-87-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/71_1371213365_GADOLINIUM(III)SULPHATE-CASNO-13450-87-8-MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/38462MSDS.pdf
https://www.ameslab.gov/sites/default/files/inline-files/57_Lanthanum_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/71_1371213365_GADOLINIUM(III)SULPHATE-CASNO-13450-87-8-MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/38462MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/38462MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/38462MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/38462MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/71_1371213365_GADOLINIUM(III)SULPHATE-CASNO-13450-87-8-MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/38462MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/71_1371213365_GADOLINIUM(III)SULPHATE-CASNO-13450-87-8-MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/38462MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12667565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from incompatible materials such as strong oxidizing agents.[7]

Preparation of Solutions
Preparation: Don all required PPE as outlined in Section 4.

Weighing: Weigh the required amount of ammonium gadolinium sulfate in a fume hood on a

tared weigh boat or paper.

Dissolving: Slowly add the solid to the desired solvent (e.g., deionized water) in a beaker or

flask while stirring.

Mixing: Continue stirring until the solid is completely dissolved.

Transfer and Storage: Transfer the solution to a clearly labeled, sealed container for storage.

Spillage and Waste Disposal
Spill Cleanup:

Evacuate the area if the spill is large or if dust is generated.

Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep or vacuum the solid material and place it in a sealed

container for disposal. Avoid generating dust.[5][7]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Clean the spill area with soap and water.

Waste Disposal:

Dispose of ammonium gadolinium sulfate waste and contaminated materials in

accordance with local, state, and federal regulations.

Do not dispose of down the drain or in general waste.[5] Waste is considered hazardous.

[6]
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

irritation persists.[5][7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops.[5][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[5][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][7]

Signaling Pathways and Workflow Diagrams
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Caption: GHS Hazard Communication Workflow for Ammonium Gadolinium Sulfate.
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Caption: Experimental Workflow for Preparing Ammonium Gadolinium Sulfate Solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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